Acetoxy-Lysylpyridinoline
Acetoxy-Lysylpyridinoline
Brand Name:
Vulcanchem
CAS No.:
1321573-23-2
VCID:
VC0051735
InChI:
InChI=1S/C20H30N4O9/c1-10(25)33-12(3-5-15(22)19(29)30)8-24-7-11(2-4-14(21)18(27)28)13(17(26)9-24)6-16(23)20(31)32/h7,9,12,14-16H,2-6,8,21-23H2,1H3,(H3-,26,27,28,29,30,31,32)/t12-,14+,15+,16+/m1/s1
SMILES:
CC(=O)OC(CCC(C(=O)O)N)C[N+]1=CC(=C(C(=C1)CCC(C(=O)O)N)CC(C(=O)[O-])N)O
Molecular Formula:
C20H30N4O9
Molecular Weight:
470.479
Acetoxy-Lysylpyridinoline
CAS No.: 1321573-23-2
Cat. No.: VC0051735
Molecular Formula: C20H30N4O9
Molecular Weight: 470.479
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1321573-23-2 |
|---|---|
| Molecular Formula | C20H30N4O9 |
| Molecular Weight | 470.479 |
| IUPAC Name | (2S)-3-[1-[(2R,5S)-2-acetyloxy-5-amino-5-carboxypentyl]-3-[(3S)-3-amino-3-carboxypropyl]-5-hydroxypyridin-1-ium-4-yl]-2-aminopropanoate |
| Standard InChI | InChI=1S/C20H30N4O9/c1-10(25)33-12(3-5-15(22)19(29)30)8-24-7-11(2-4-14(21)18(27)28)13(17(26)9-24)6-16(23)20(31)32/h7,9,12,14-16H,2-6,8,21-23H2,1H3,(H3-,26,27,28,29,30,31,32)/t12-,14+,15+,16+/m1/s1 |
| Standard InChI Key | FTKWIGZSPBRDLK-OEAJRASXSA-N |
| SMILES | CC(=O)OC(CCC(C(=O)O)N)C[N+]1=CC(=C(C(=C1)CCC(C(=O)O)N)CC(C(=O)[O-])N)O |
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